![molecular formula C17H14N2O B7467988 N-(4-cyanophenyl)-2,3-dihydro-1H-indene-5-carboxamide](/img/structure/B7467988.png)
N-(4-cyanophenyl)-2,3-dihydro-1H-indene-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-cyanophenyl)-2,3-dihydro-1H-indene-5-carboxamide, also known as CP-47,497, is a synthetic cannabinoid that was initially developed for research purposes. It is a potent agonist for the cannabinoid receptors CB1 and CB2 and has been used extensively in scientific research to understand the mechanism of action of cannabinoids.
Mechanism of Action
N-(4-cyanophenyl)-2,3-dihydro-1H-indene-5-carboxamide is a potent agonist for the cannabinoid receptors CB1 and CB2. It binds to these receptors and activates them, leading to a range of physiological effects. CB1 receptors are primarily found in the central nervous system and are involved in the regulation of pain, mood, appetite, and memory. CB2 receptors are primarily found in the immune system and are involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation, to have neuroprotective effects, and to have potential anti-cancer properties. It has also been shown to have effects on appetite and metabolism.
Advantages and Limitations for Lab Experiments
N-(4-cyanophenyl)-2,3-dihydro-1H-indene-5-carboxamide has several advantages for lab experiments. It is a potent agonist for the cannabinoid receptors CB1 and CB2, which makes it a useful tool for studying the effects of cannabinoids on these receptors. It is also relatively stable and easy to synthesize. However, there are some limitations to its use. It has been shown to have some off-target effects, which can complicate the interpretation of results. It is also not suitable for use in animal studies due to its potency and potential toxicity.
Future Directions
There are several future directions for research on N-(4-cyanophenyl)-2,3-dihydro-1H-indene-5-carboxamide. One area of interest is the development of novel cannabinoid-based therapies for the treatment of pain, inflammation, and other conditions. Another area of interest is the investigation of the potential anti-cancer properties of this compound and other cannabinoids. Additionally, there is ongoing research into the structure-activity relationships of this compound and other synthetic cannabinoids, which could lead to the development of more potent and selective agonists for the cannabinoid receptors.
Synthesis Methods
N-(4-cyanophenyl)-2,3-dihydro-1H-indene-5-carboxamide can be synthesized using a multi-step process that involves the reaction of 2,3-dihydro-1H-indene-5-carboxylic acid with 4-cyanophenylmagnesium bromide, followed by cyclization and amidation reactions. The final product is obtained after purification by chromatography.
Scientific Research Applications
N-(4-cyanophenyl)-2,3-dihydro-1H-indene-5-carboxamide has been used extensively in scientific research to understand the mechanism of action of cannabinoids. It has been used to study the effects of cannabinoids on the central nervous system and to investigate the potential therapeutic applications of cannabinoids.
properties
IUPAC Name |
N-(4-cyanophenyl)-2,3-dihydro-1H-indene-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O/c18-11-12-4-8-16(9-5-12)19-17(20)15-7-6-13-2-1-3-14(13)10-15/h4-10H,1-3H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJZYWXNZJDMJCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)C(=O)NC3=CC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.